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Compound of Interest

Compound Name: N-acetyl-2-chloroacetamide

Cat. No.: B091985 Get Quote

N-acetyl-2-chloroacetamide (CAS No. 17368-73-9) is a valuable reagent in chemical

synthesis and various research applications.[1][2] As with many reactive chemical

intermediates, its utility is matched by a significant hazard profile that necessitates a thorough

understanding and implementation of rigorous safety protocols. This guide serves as a

comprehensive resource for researchers, scientists, and drug development professionals,

providing in-depth, field-proven procedures for the safe handling, storage, and disposal of this

compound. The causality behind each recommendation is explained to foster a culture of safety

that is both knowledgeable and proactive.

Hazard Identification and Risk Assessment
A foundational principle of laboratory safety is a comprehensive understanding of the material's

intrinsic hazards. N-acetyl-2-chloroacetamide presents multiple risks that must be managed

through engineering controls, administrative procedures, and personal protective equipment.

GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. The classification for N-acetyl-2-
chloroacetamide is summarized below.[1][3]
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
alt text

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
alt text

Serious Eye

Damage/Irritation
1 / 2A

H318: Causes serious

eye damage
alt text

Skin Sensitization 1
H317: May cause an

allergic skin reaction
alt text

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
alt text

Summary of Toxicological Effects
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Oral Toxicity: The compound is classified as harmful if swallowed, with an acute oral toxicity

of Category 4.[1][3] Ingestion can lead to significant adverse health effects.

Skin and Eye Irritation: Direct contact causes skin irritation and poses a risk of serious eye

damage.[1][3] The potential for irreversible damage to the eyes necessitates stringent eye

protection.

Respiratory Irritation: As a dust or aerosol, N-acetyl-2-chloroacetamide can irritate the

respiratory tract.[1][3] This underscores the critical importance of handling the solid material

in a well-ventilated area to prevent the generation and inhalation of dust.

Sensitization: The compound is a skin sensitizer, meaning that an initial exposure may not

cause a reaction, but subsequent exposures, even to minute quantities, can trigger an

allergic response.[3]

Physical and Chemical Properties
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Understanding the physical properties of a chemical is crucial for anticipating its behavior

during handling and in the event of a spill.

Property Value

CAS Number 17368-73-9[2]

Molecular Formula C₄H₆ClNO₂[2]

Molecular Weight 135.55 g/mol [2]

Appearance Solid (form may vary)

Solubility
No specific data available, but related

compounds have water solubility.[4]

Exposure Controls and Personal Protection
A multi-layered approach is essential to minimize exposure. This involves a hierarchy of

controls, starting with the most effective (engineering controls) and supplementing with

personal protective equipment (PPE).

Engineering Controls
The primary method for controlling exposure to hazardous dusts is through engineering

controls.

Chemical Fume Hood: All weighing and handling of solid N-acetyl-2-chloroacetamide must

be performed inside a certified chemical fume hood. This is non-negotiable. The hood

contains dust and vapors, pulling them away from the user's breathing zone.

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.[1]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully to provide adequate protection.

[1]
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields and a face shield, or

chemical safety goggles.[1]

Required to protect against

dust particles and splashes,

preventing serious eye

damage.

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Inspect gloves for

tears or holes before each use.

Prevents skin contact,

irritation, and potential

sensitization. Proper glove

removal technique is critical to

avoid self-contamination.

Skin/Body Protection
A fully buttoned laboratory coat

and closed-toe shoes.

Protects skin from accidental

spills and contamination of

personal clothing.

Respiratory Protection

Not typically required if work is

conducted within a chemical

fume hood. If a hood is

unavailable or in case of a

large spill, a NIOSH-approved

respirator with a particulate

filter may be necessary.[5]

Prevents inhalation of irritating

dust.

Safe Laboratory Handling and Storage Procedures
Adherence to a standardized workflow is paramount for safety. The following diagram and

protocols outline the lifecycle of N-acetyl-2-chloroacetamide in the laboratory.
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Preparation & Risk Assessment

Active Handling (in Fume Hood)

Post-Handling & Disposal

Procurement

SDS_Review

1. Obtain

Risk_Assessment

2. Analyze

PPE_Selection
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4. Unpack

Solubilization
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Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash skin with soap and plenty of water.

Rinse with plenty of water for at least 15 min.
Remove contact lenses if present.

Do NOT induce vomiting.
Rinse mouth with water.

Consult a Physician Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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